Cas no 2219371-05-6 (tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate
• CAS No: 2219371-05-6
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5465616
• PubChem ID: 165605898
• Update Time: 2025-07-19

tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(oxiran-2-yl)propan-2-yl]carbamate
• Z3189211494
• tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate

• Inchi： 1S/C10H19NO3/c1-7(5-8-6-13-8)11-9(12)14-10(2,3)4/h7-8H,5-6H2,1-4H3,(H,11,12)
• InChI Key： OCWWJVGITPNGQB-UHFFFAOYSA-N
• SMILES： O1CC1CC(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 201.13649347 g/mol
• Monoisotopic Mass: 201.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.26
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9

Additional information on tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate (CAS No. 2219371-05-6)

The compound tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate (CAS No. 2219371-05-6) is a specialized epoxide-containing carbamate derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring both a tert-butyl carbamate group and an oxirane (epoxide) ring, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

One of the key reasons for the growing attention on tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate is its role in click chemistry and bioorthogonal reactions. The epoxide group allows for selective ring-opening reactions, enabling the attachment of various functional groups under mild conditions. This property is highly valuable in bioconjugation and proteomics, where precise modifications of biomolecules are required. Additionally, the tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability, making it suitable for multi-step synthetic routes.

In the context of current trends, tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate aligns with the rising demand for green chemistry solutions. Researchers are exploring its use in catalytic asymmetric synthesis to minimize waste and improve atom economy. The compound's compatibility with organocatalysts and transition-metal catalysts further broadens its utility in sustainable methodologies. This aligns with the broader industry shift toward environmentally friendly and cost-effective synthetic processes.

Another area of interest is the compound's potential in peptide mimetics and protein engineering. The carbamate moiety can mimic peptide bonds, while the epoxide provides a handle for cross-linking or functionalization. This dual functionality is particularly relevant in the design of therapeutic peptides and biomaterials, where controlled reactivity and structural diversity are critical. Recent studies have highlighted its use in creating enzyme inhibitors and receptor modulators, addressing challenges in precision medicine.

From a technical perspective, the synthesis of tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate typically involves the reaction of tert-butyl carbamate with an epoxide precursor, such as epichlorohydrin, under controlled conditions. Purification methods like column chromatography or recrystallization are often employed to achieve high purity, which is essential for pharmaceutical applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely used to confirm its structure and purity.

The compound's stability under various conditions is another topic of interest. While the Boc group is stable under basic conditions, it can be selectively removed under acidic conditions, offering flexibility in synthetic strategies. The epoxide ring, on the other hand, is reactive toward nucleophiles, making it a valuable site for further derivatization. This balance between stability and reactivity is a key factor in its widespread adoption.

In summary, tert-butyl N-1-(oxiran-2-yl)propan-2-ylcarbamate (CAS No. 2219371-05-6) is a multifaceted compound with applications spanning drug discovery, bioconjugation, and sustainable chemistry. Its unique structural features and compatibility with modern synthetic methodologies make it a valuable tool for researchers. As the demand for tailored molecular architectures grows, this compound is poised to play an increasingly important role in advancing chemical biology and material science.